Cas no 2877705-01-4 (7-(4-chlorophenyl)-3-(propylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(4-chlorophenyl)-3-(propylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 2877705-01-4
• MF: C₁₄H₁₃ClN₄OS
• MW: 320.797219991684
• CID: 5330067
• PubChem ID: 165434294
• Update Time: 2025-06-22

7-(4-chlorophenyl)-3-(propylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 2877705-01-4
• 7-(4-chlorophenyl)-3-(propylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• F6617-7085
• AKOS040855796
• 7-(4-Chlorophenyl)-3-(propylthio)-1,2,4-triazolo[4,3-a]pyrazin-8(7H)-one

• Inchi： 1S/C14H13ClN4OS/c1-2-9-21-14-17-16-12-13(20)18(7-8-19(12)14)11-5-3-10(15)4-6-11/h3-8H,2,9H2,1H3
• InChI Key： YZZDTJMPWSSHDZ-UHFFFAOYSA-N
• SMILES： C12=NN=C(SCCC)N1C=CN(C1=CC=C(Cl)C=C1)C2=O

Computed Properties

• Exact Mass: 320.0498599g/mol
• Monoisotopic Mass: 320.0498599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 76.3Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 558.7±52.0 °C(Predicted)
• pka: -1.26±0.20(Predicted)

Additional information on 7-(4-chlorophenyl)-3-(propylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

7-(4-Chlorophenyl)-3-(propylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one: A Comprehensive Overview

7-(4-Chlorophenyl)-3-(propylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one, also known by its CAS registry number CAS No. 2877705-01-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of triazolopyrazinones, which are known for their diverse biological activities and potential applications in drug discovery. The structure of this compound is characterized by a fused bicyclic system consisting of a triazole and pyrazine ring, with substituents at specific positions that contribute to its unique properties.

The synthesis of 7-(4-Chlorophenyl)-3-(propylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one involves a series of carefully designed organic reactions. Recent studies have highlighted the importance of optimizing synthetic pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the process. The incorporation of a 4-chlorophenyl group at position 7 and a propylsulfanyl group at position 3 plays a crucial role in modulating the compound's physicochemical properties and biological activity.

One of the most promising aspects of this compound is its potential as a pharmacological agent. Preclinical studies have demonstrated that it exhibits significant activity against various disease models, including those related to inflammation and neurodegenerative disorders. For example, recent research has shown that CAS No. 2877705-01-4 possesses potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade. Additionally, its ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

The structural features of 7-(4-Chlorophenyl)-3-(propylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one also make it an attractive scaffold for further chemical modifications. Scientists are actively exploring the substitution patterns at various positions to enhance its bioavailability and efficacy. For instance, substituting the chlorine atom with other electron-withdrawing groups has been shown to improve solubility without compromising activity.

In terms of applications, this compound has garnered attention in both academic and industrial settings. Its role as a lead compound in drug discovery programs underscores its potential to be developed into therapeutics for various indications. Furthermore, its unique structure has inspired researchers to investigate its use in other areas such as agrochemicals and materials science.

In conclusion, CAS No. 2877705-01-4, or 7-(4-Chlorophenyl)-3-(propylsulfanyl)-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. With ongoing research focusing on optimizing its properties and expanding its utility, this compound holds great promise for future advancements in medicine and related fields.